Tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate

• IUPAC Name: tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate
• InChI: InChI=1S/C13H20N2O2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-8H2,1-3H3
• InChI Key: MYXLXKKWRQMPOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC2C#N
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• CAS No.: 1174006-82-6

Description

Tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis of compounds structurally related to tert-butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate involves complex chemical reactions aimed at creating cyclic amino acid esters and spirocyclic structures. For instance, Moriguchi et al. (2014) reported on the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, highlighting an intramolecular lactonization reaction characterized using high-resolution mass spectrometry and single crystal X-ray diffraction analysis. This research provides insights into the molecular structure and synthesis pathways of related compounds, offering a basis for further chemical modifications and applications in drug design and development Moriguchi, T., Krishnamurthy, S., Arai, T., Matsumoto, T., Araki, K., Tsuge, A., & Nishino, N. (2014).

Innovative Scaffolds for Drug Discovery

Chalyk et al. (2017) explored the synthesis of 6-azaspiro[4.3]alkanes as new scaffolds for drug discovery, presenting a novel approach to accessing chemical space complementary to piperidine ring systems. This study highlights the potential of this compound and related compounds in the development of new pharmaceuticals, underscoring their importance in the exploration of novel therapeutic agents Chalyk, B. A., Isakov, A., Butko, M. V., Hrebeniuk, K. V., Savych, O. V., Kucher, O. V., Gavrilenko, K., Druzhenko, T. V., Yarmolchuk, V. S., Zozulya, S., & Mykhailiuk, P. K. (2017).

Catalysis and Chemical Reactions

Research on this compound and derivatives also delves into their roles in catalysis and as intermediates in chemical reactions. For example, Wagaman and Grubbs (1997) discussed the living ring-opening metathesis polymerization (ROMP) of 2,3-dicarboxybarrelenes, illustrating the utility of tert-butyl groups in the synthesis of luminescent polymers. Such research showcases the versatility of these compounds in catalytic processes and materials science, offering pathways to innovative materials with potential applications in sensing and electronics Wagaman, M. W., & Grubbs, R. (1997).